7,8-Dimethoxy-4-methyl-5H-indeno(1,2-b)pyridin-5-one

• Molecular Formula: C15H13NO3
• Molecular Weight: 255.27 g/mol
• IUPAC Name: 7,8-dimethoxy-4-methylindeno[1,2-b]pyridin-5-one
• InChI: InChI=1S/C15H13NO3/c1-8-4-5-16-14-9-6-11(18-2)12(19-3)7-10(9)15(17)13(8)14/h4-7H,1-3H3
• InChI Key: RBIBQZUFRNYSOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NC=C1)C3=CC(=C(C=C3C2=O)OC)OC
• Synonyms: polyfothine

Description

7,8-Dimethoxy-4-methyl-5H-indeno(1,2-b)pyridin-5-one is an anticholinergic alkaloid with the chemical formula C15H13NO3 and a molar mass of 255.273 g·mol−1 . It is known for its potential therapeutic applications, particularly in the treatment of Alzheimer’s disease .

Preparation Methods

Synthetic Routes and Reaction Conditions

7,8-Dimethoxy-4-methyl-5H-indeno(1,2-b)pyridin-5-one can be synthesized through a series of chemical reactions involving the condensation of specific precursors. The detailed synthetic route involves the use of various reagents and catalysts under controlled conditions to achieve the desired product .

Industrial Production Methods

Industrial production of 7,8-Dimethoxy-4-methyl-5H-indeno(1,2-b)pyridin-5-one typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product .

Chemical Reactions Analysis

Types of Reactions

7,8-Dimethoxy-4-methyl-5H-indeno(1,2-b)pyridin-5-one undergoes several types of chemical reactions, including:

Oxidation: 7,8-Dimethoxy-4-methyl-5H-indeno(1,2-b)pyridin-5-one can be oxidized to form various oxidation products.

Reduction: It can also undergo reduction reactions to yield different reduced forms.

Substitution: 7,8-Dimethoxy-4-methyl-5H-indeno(1,2-b)pyridin-5-one can participate in substitution reactions, where specific functional groups are replaced by others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxidized derivatives, while reduction can produce various reduced forms of 7,8-Dimethoxy-4-methyl-5H-indeno(1,2-b)pyridin-5-one .

Scientific Research Applications

7,8-Dimethoxy-4-methyl-5H-indeno(1,2-b)pyridin-5-one has a wide range of scientific research applications, including:

Chemistry: It is used as a model compound in studying anticholinergic alkaloids and their chemical properties.

Biology: 7,8-Dimethoxy-4-methyl-5H-indeno(1,2-b)pyridin-5-one is studied for its potential effects on biological systems, particularly its anticholinergic activity.

Medicine: It has potential therapeutic applications in the treatment of Alzheimer’s disease and other neurological disorders.

Industry: 7,8-Dimethoxy-4-methyl-5H-indeno(1,2-b)pyridin-5-one is used in the development of pharmaceuticals and other chemical products.

Mechanism of Action

7,8-Dimethoxy-4-methyl-5H-indeno(1,2-b)pyridin-5-one exerts its effects by acting as an anticholinergic agent. It binds to and inhibits the activity of acetylcholine receptors, thereby reducing the effects of acetylcholine in the nervous system. This mechanism is particularly relevant in the context of Alzheimer’s disease, where excessive cholinergic activity is a contributing factor .

Comparison with Similar Compounds

7,8-Dimethoxy-4-methyl-5H-indeno(1,2-b)pyridin-5-one can be compared with other anticholinergic alkaloids, such as atropine and scopolamine. While all these compounds share similar mechanisms of action, 7,8-Dimethoxy-4-methyl-5H-indeno(1,2-b)pyridin-5-one is unique in its specific chemical structure and potential therapeutic applications .

List of Similar Compounds

• Atropine
• Scopolamine
• Hyoscyamine